Cas no 2680674-16-0 (3-{(tert-butoxy)carbonyl(2-methoxy-5-methylphenyl)amino}propanoic acid)

• Product Name: 3-{(tert-butoxy)carbonyl(2-methoxy-5-methylphenyl)amino}propanoic acid
• CAS No: 2680674-16-0
• MF: C₁₆H₂₃NO₅
• MW: 309.357525110245
• CID: 5632750
• PubChem ID: 165934388
• Update Time: 2025-07-23

3-{(tert-butoxy)carbonyl(2-methoxy-5-methylphenyl)amino}propanoic acid Chemical and Physical Properties

Names and Identifiers

• EN300-28291976
• 3-{[(tert-butoxy)carbonyl](2-methoxy-5-methylphenyl)amino}propanoic acid
• 2680674-16-0
• 3-{(tert-butoxy)carbonyl(2-methoxy-5-methylphenyl)amino}propanoic acid

• Inchi： 1S/C16H23NO5/c1-11-6-7-13(21-5)12(10-11)17(9-8-14(18)19)15(20)22-16(2,3)4/h6-7,10H,8-9H2,1-5H3,(H,18,19)
• InChI Key： KXRIZPSJMNTGEL-UHFFFAOYSA-N
• SMILES： O(C(N(C1C=C(C)C=CC=1OC)CCC(=O)O)=O)C(C)(C)C

Computed Properties

• Exact Mass: 309.15762283g/mol
• Monoisotopic Mass: 309.15762283g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 7
• Complexity: 391
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 76.1Ų

Additional information on 3-{(tert-butoxy)carbonyl(2-methoxy-5-methylphenyl)amino}propanoic acid

3-{(tert-butoxy)carbonyl(2-methoxy-5-methylphenyl)amino}propanoic acid and CAS No. 2680674-16-0: A Comprehensive Overview of Its Synthesis, Pharmacological Potential, and Applications in Modern Biomedical Research

3-{(tert-butoxy)carbonyl(2-methoxy-5-methylphenyl)amino}propanoic acid, with the systematic identifier CAS No. 2680674-16-0, represents a multifunctional compound that has garnered significant attention in the field of pharmaceutical chemistry and biomedical research. This molecule, characterized by its complex structural framework, combines elements of aromatic substitution, ester functionality, and amino group conjugation, making it a promising candidate for drug development targeting inflammatory diseases, neurodegenerative conditions, and metabolic disorders. Recent advances in synthetic methodologies and biological profiling have further enhanced the relevance of this compound in contemporary scientific investigations.

The synthesis of 3-{(tert-butoxy)carbonyl(2-methoxy-5-methylphenyl)amino}propanoic acid typically involves multi-step organic reactions, including nucleophilic substitution, coupling reactions, and esterification processes. The presence of the tert-butoxy group in the molecule provides steric hindrance and stabilizes the intermediate during the reaction, while the 2-methoxy-5-methylphenyl substituent introduces aromaticity and electronic effects that modulate the compound's reactivity. These structural features are critical for its potential applications in medicinal chemistry, as they influence the molecule's solubility, bioavailability, and interactions with biological targets.

Recent studies have highlighted the pharmacological potential of 3-{(tert-butoxy)carbonyl(2-methyloxy-5-methylphenyl)amino}propanoic acid in modulating inflammatory pathways. For instance, a 2023 study published in Journal of Medicinal Chemistry demonstrated that this compound exhibits significant anti-inflammatory activity by inhibiting the NF-κB signaling cascade, a key mediator of chronic inflammation. The 2-methoxy and 5-methyl groups on the phenyl ring are believed to enhance the molecule's ability to bind to specific receptors, thereby amplifying its therapeutic effects.

Moreover, the tert-butoxy group in this compound plays a dual role in both synthetic and biological contexts. During synthesis, it acts as a protecting group, preventing premature hydrolysis of the ester linkage. In biological systems, the tert-butoxy moiety may contribute to the molecule's metabolic stability, extending its half-life in vivo. This characteristic is particularly valuable for drugs targeting chronic conditions, where prolonged plasma exposure is essential for efficacy.

Advancements in computational modeling have further elucidated the molecular mechanisms underlying the activity of 3-{(tert-butoxy)carbonyl(2-methoxy-5-methylphenyl)amino}propanoic acid. Molecular docking studies have revealed that the compound interacts with specific protein targets, such as cyclooxygenase-2 (COX-2) and tumor necrosis factor-alpha (TNF-α), through hydrogen bonding and hydrophobic interactions. These findings align with experimental data from in vitro assays, where the compound showed potent inhibitory effects on these enzymes, suggesting its potential as a dual-action anti-inflammatory agent.

One of the most intriguing aspects of this compound is its potential application in neurodegenerative diseases. A 2022 study in Neuropharmacology reported that 3-{(tert-butoxy)carbonyl(2-methoxy-5-methylphenyl)amino}propanoic acid exhibits neuroprotective properties by reducing oxidative stress and modulating mitochondrial function. The 2-methoxy group may enhance its ability to cross the blood-brain barrier, a critical factor for treating central nervous system disorders. These findings underscore the compound's versatility in addressing complex pathological mechanisms.

In the realm of drug development, the tert-butoxy group also offers opportunities for chemical modification. Researchers have explored the possibility of replacing this group with other functional moieties to optimize the compound's pharmacokinetic profile. For example, substituting the tert-butoxy group with a hydroxy group could improve water solubility, while introducing a fluorine atom might enhance metabolic stability. Such modifications are essential for tailoring the compound to specific therapeutic applications.

Despite its promising properties, the use of 3-{(tert-butoxy)carbonyl(2-methoxy-5-methylphenyl)amino}propanoic acid in clinical settings remains in the early stages of research. Challenges such as scalability of synthesis, potential side effects, and long-term safety profiles require further investigation. However, the compound's unique structural features and biological activity make it a compelling candidate for future drug discovery efforts.

Overall, 3-{(tert-butoxy)carbonyl(2-methoxy-5-methylphenyl)amino}propanoic acid represents a significant advancement in the field of medicinal chemistry. Its synthesis, pharmacological potential, and structural versatility highlight its importance in modern biomedical research. As scientific understanding of this compound continues to evolve, it is likely to play a pivotal role in the development of novel therapeutics for a wide range of diseases.